![molecular formula C7H3BrClF3O B3078823 4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene CAS No. 105529-59-7](/img/structure/B3078823.png)
4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene
Overview
Description
4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene is a halogenated benzene derivative . It is a complex compound with multiple halogen substitutions .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringClC1=C(OC)C=CC(Br)=C1 . This indicates the presence of bromine, chlorine, fluorine, and methoxy groups on a benzene ring .
Scientific Research Applications
Antimicrobial Activity
4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene and its derivatives exhibit significant antimicrobial properties. These compounds, including those with fluoro, bromo, methoxy, nitro, methyl, and chloro groups, have been synthesized and tested against various microorganisms. They have shown better activity compared to some reference drugs, making them potent antimicrobial agents (Liaras et al., 2011).
Synthesis and Polymerization
This chemical has been used in the synthesis of novel trisubstituted ethylenes, particularly in the formation of ring-disubstituted isopropyl 2-cyano-3-phenyl-2-propenoates. These compounds, which include bromo, methoxy, chloro, and fluoro substitutions, have been copolymerized with styrene. This research is significant for understanding the properties of these copolymers, including their decomposition temperatures and potential applications in material science (Hussain et al., 2019; Kharas et al., 2016).
Spectroscopy and Chemical Analysis
Studies on the vibrational and electronic absorption spectra of trisubstituted benzenes, including those with fluoro, chloro, and bromo substitutions, have been conducted. This research contributes to a deeper understanding of the spectroscopic properties of these compounds, which is crucial for various applications in analytical chemistry and material science (Aralakkanavar et al., 1991).
Photochemistry and Cation Formation
Research in the field of photochemistry has explored the generation of phenyl cations, including those with fluoro, chloro, and bromo substitutions. Understanding the behavior of these cations under photolytic conditions is crucial for applications in photochemical synthesis and the study of reaction mechanisms (Steenken et al., 1998).
Safety and Hazards
properties
IUPAC Name |
4-bromo-1-[chloro(difluoro)methoxy]-2-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3O/c8-4-1-2-6(5(10)3-4)13-7(9,11)12/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCOMAACEFOCHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)OC(F)(F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601232395 |
Source
|
| Record name | 4-Bromo-1-(chlorodifluoromethoxy)-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601232395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-[chloro(difluoro)-methoxy]-2-fluoro-benzene | |
CAS RN |
105529-59-7 |
Source
|
| Record name | 4-Bromo-1-(chlorodifluoromethoxy)-2-fluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=105529-59-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-1-(chlorodifluoromethoxy)-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601232395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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